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Compound of Interest

Compound Name: (5-Fluoro-2-nitrophenyl)methanol

Cat. No.: B1340142

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
(5-Fluoro-2-nitrophenyl)methanol and its isomers. Due to the limited availability of specific
safety data for (5-Fluoro-2-nitrophenyl)methanol (CAS No. 142303-49-1), this guide
incorporates data from structurally similar isomers, including (2-Fluoro-5-nitrophenyl)methanol
(CAS No. 63878-73-9) and (4-Fluoro-2-nitrophenyl)methanol (CAS No. 1043416-40-5), to
provide a thorough understanding of the potential hazards.

Chemical Identification and Physical Properties

While specific quantitative data for (5-Fluoro-2-nitrophenyl)methanol is limited, the general
properties are expected to be similar to its isomers.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1340142?utm_src=pdf-interest
https://www.benchchem.com/product/b1340142?utm_src=pdf-body
https://www.benchchem.com/product/b1340142?utm_src=pdf-body
https://www.benchchem.com/product/b1340142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Data for Isomers of (5-Fluoro-2-

Property .
nitrophenyl)methanol
Molecular Formula C7HeFNO3[1][2][3]
Molecular Weight 171.13 g/mol [1][2][3]
Appearance Yellow to brown solid
Purity Typically 296%[2][3]
Store at room temperature, in an inert
Storage

atmosphere (e.g., under Argon)[2]

Hazard Identification and Classification

(5-Fluoro-2-nitrophenyl)methanol and its isomers are classified as hazardous substances.
The following GHS classification is based on data for the (2-Fluoro-5-nitrophenyl)methanol

isomer.[1]
Hazard Class GHS Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye
o Category 2A
[rritation

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity
. Category 3
(Single Exposure)

H335: May cause respiratory

irritation[1]

GHS Pictogram:

lwialt text

Signal Word: Warning

Precautionary Statements:[1]
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
312 Call a POISON CENTER or doctor/physician if

you feel unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols: Safe Handling Workflow
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The following workflow outlines the necessary steps for safely handling (5-Fluoro-2-
nitrophenyl)methanol and its isomers in a laboratory setting.

Safe Handling Workflow for (5-Fluoro-2-nitrophenyl)methanol

Preparation

Review Safety Data Sheet (SDS)

A\

Conduct Risk Assessment

A\

Prepare Engineering Controls
(Fume Hood, Ventilation)

A\

Select & Inspect Personal
Protective Equipment (PPE)

Hangling
\

Transfer Chemical in Fume Hood

\ /

Weigh and Prepare Solutions

\ /

Perform Experiment

\ /

Label all Containers

Post-Handling
A4

Decontaminate Work Area

e

Segregate and Store Waste Remove and Clean/Dispose of PPE

IDiEppEES @ UEsits v Wash Hands Thoroughly

Certified Vendor
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Click to download full resolution via product page
Safe Handling Workflow Diagram

Hierarchy of Safety Controls

To minimize exposure to (5-Fluoro-2-nitrophenyl)methanol, a hierarchical approach to safety
controls should be implemented.

Hierarchy of Controls for Chemical Safety

Elimination/Substitution

(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Hierarchy of Safety Controls

Personal Protective Equipment (PPE)

Given the hazardous nature of this chemical, the following PPE is mandatory:

+ Eye Protection: Chemical safety goggles are required. A face shield should be worn in
situations with a high risk of splashing.
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are essential. Gloves should
be inspected for integrity before each use and changed frequently.

» Skin and Body Protection: A laboratory coat is required. For larger quantities or in the event
of a spill, chemical-resistant coveralls may be necessary.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood. If a fume hood is not available or if there is a risk of
generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge is
required.

Storage and Incompatibility

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials. The
container should be tightly sealed and stored in an inert atmosphere (e.g., under argon) to
prevent degradation.[2]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.

Emergency Procedures
« Spills:

o

Evacuate the area and ensure adequate ventilation.

[¢]

Wear appropriate PPE, including respiratory protection.

[e]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

o

Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o

Decontaminate the spill area with a suitable solvent, followed by soap and water.
o Fire:

o Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.
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o Firefighters should wear self-contained breathing apparatus (SCBA) and full protective
gear.

o First Aid:

o

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Disposal Considerations

All waste containing (5-Fluoro-2-nitrophenyl)methanol must be treated as hazardous waste.
Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Contact a licensed professional waste
disposal service to arrange for pickup and disposal.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive risk assessment and adherence to all applicable safety regulations and
institutional protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for the
specific chemical being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitrophenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitrophenyl_methanol
https://www.calpaclab.com/2-fluoro-5-nitrophenyl-methanol-min-96-100-grams/ala-f185740-100g
https://www.chemscene.com/product/1043416-40-5.html
https://www.benchchem.com/product/b1340142#5-fluoro-2-nitrophenyl-methanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1340142#5-fluoro-2-nitrophenyl-methanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1340142#5-fluoro-2-nitrophenyl-methanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1340142#5-fluoro-2-nitrophenyl-methanol-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

